Cas no 39905-47-0 (p-Decyloxyaniline)

• Product Name: p-Decyloxyaniline
• CAS No: 39905-47-0
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• MDL: MFCD00025322
• CID: 89395
• PubChem ID: 38359
• Update Time: 2025-04-18

p-Decyloxyaniline Chemical and Physical Properties

Names and Identifiers

• p-Decyloxyaniline
• 4-decoxyaniline
• P-DECYLOXYANILINE ---LIQUID CRYSTAL INTERMEDIATE, SOLID AT ROOM TEMPERATURE---
• 4-decyloxy-aniline
• 4-decyloxyphenylamine
• 4-n-Decyloxyaniline
• ANILINE,p-(DECYLOXY)
• Benzenamine,4-(decyloxy)
• p-(Decyloxy)aniline
• p-n-(OC10H21)aniline
• 4-13-00-01019 (Beilstein Handbook Reference)
• SCHEMBL5049181
• DTXSID10192960
• FT-0639590
• Benzenamine, 4-(decyloxy)-
• 4-(Decyloxy)aniline
• AKOS012710809
• ANILINE, p-(DECYLOXY)-
• 39905-47-0
• MFCD00025322
• 4-(Decyloxy)aniline #
• M & B 2655
• BRN 2839562

• MDL： MFCD00025322
• Inchi： 1S/C16H27NO/c1-2-3-4-5-6-7-8-9-14-18-16-12-10-15(17)11-13-16/h10-13H,2-9,14,17H2,1H3
• InChI Key： XWGJQNKDSHYJID-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCCCCCCC

Computed Properties

• Exact Mass: 249.20900
• Monoisotopic Mass: 249.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 0.943
• Boiling Point: 184℃
• Flash Point: 166.3°C
• Refractive Index: 1.508
• PSA: 35.25000
• LogP: 5.36950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers